Cas no 765906-83-0 (1-(but-3-yn-1-yl)-3,5-dimethylbenzene)

1-(but-3-yn-1-yl)-3,5-dimethylbenzene is a versatile aromatic compound with distinct structural features. It exhibits high thermal stability and resistance to oxidation, making it suitable for various applications in organic synthesis. The presence of the but-3-yn-1-yl group imparts unique reactivity, enabling facile transformations into complex organic molecules. This compound is highly valued for its purity and consistent quality, ensuring reliable performance in chemical processes.

1-(but-3-yn-1-yl)-3,5-dimethylbenzene structure

765906-83-0 structure

Product Name:1-(but-3-yn-1-yl)-3,5-dimethylbenzene

CAS No:765906-83-0

MF:C₁₂H₁₄

MW:158.239563465118

CID:3367356

PubChem ID:83922389

Update Time:2025-06-25

1-(but-3-yn-1-yl)-3,5-dimethylbenzene Chemical and Physical Properties

Names and Identifiers

- BENZENE, 1-(3-BUTYNYL)-3,5-DIMETHYL-
- 1-(but-3-yn-1-yl)-3,5-dimethylbenzene
- 765906-83-0
- EN300-1822587
- Inchi： 1S/C12H14/c1-4-5-6-12-8-10(2)7-11(3)9-12/h1,7-9H,5-6H2,2-3H3
- InChI Key： URMVEOJWGJINFU-UHFFFAOYSA-N
- SMILES： C1(C=C(C)C=C(C)C=1)CCC#C

Computed Properties

Exact Mass: 158.109550447Da
Monoisotopic Mass: 158.109550447Da
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 0
Heavy Atom Count: 12
Rotatable Bond Count: 2
Complexity: 162
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 3.5
Topological Polar Surface Area: 0Å²

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Enamine	EN300-1822587-0.05g	1-(but-3-yn-1-yl)-3,5-dimethylbenzene	765906-83-0	0.05g	$983.0	2023-09-19
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